Cas no 1822550-55-9 (3-Pyridinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-β-hydroxy-)

• Product Name: 3-Pyridinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-β-hydroxy-
• CAS No: 1822550-55-9
• MF: C₁₃H₁₈N₂O₅
• MW: 282.292423725128
• CID: 5220873
• Update Time: 2025-05-20

3-Pyridinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-β-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-β-hydroxy-

• Inchi： 1S/C13H18N2O5/c1-13(2,3)20-12(19)15-9(11(17)18)10(16)8-5-4-6-14-7-8/h4-7,9-10,16H,1-3H3,(H,15,19)(H,17,18)
• InChI Key： PNSCHUZTRIEPGK-UHFFFAOYSA-N
• SMILES： C(C(=O)O)(NC(=O)OC(C)(C)C)C(C1=CN=CC=C1)O

Additional information on 3-Pyridinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-β-hydroxy-

Comprehensive Overview of 3-Pyridinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-β-hydroxy- (CAS No. 1822550-55-9)

In the realm of organic chemistry and pharmaceutical research, 3-Pyridinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-β-hydroxy- (CAS No. 1822550-55-9) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to in abbreviated forms or as a Boc-protected amino acid derivative, is a critical intermediate in the synthesis of peptides and other bioactive molecules. Its molecular structure features a pyridine ring, a hydroxyl group, and a tert-butoxycarbonyl (Boc) protecting group, making it a versatile building block in medicinal chemistry.

The growing interest in 3-Pyridinepropanoic acid derivatives aligns with the surge in demand for small molecule therapeutics and targeted drug delivery systems. Researchers are particularly intrigued by its potential role in modulating enzyme activity and protein-protein interactions, which are hot topics in cancer research and neurodegenerative disease studies. A frequent query among scientists is: "How does the Boc group enhance the stability of this compound during peptide synthesis?" The answer lies in its ability to shield the reactive amino group, preventing unwanted side reactions.

From a synthetic perspective, CAS No. 1822550-55-9 is often utilized in solid-phase peptide synthesis (SPPS) and combinatorial chemistry. Its compatibility with Fmoc/tBu strategies makes it a preferred choice for constructing complex peptidomimetics. Recent studies have also explored its utility in bioconjugation, where its hydroxyl group serves as a handle for attaching fluorescent probes or other functional moieties. This aligns with the broader trend of theranostic applications, where diagnostics and therapy are combined into a single agent.

Another area of interest is the compound's potential in green chemistry. With increasing emphasis on sustainable synthesis, researchers are investigating eco-friendly solvents and catalysts for producing α-amino-β-hydroxy acids like this one. Questions such as "What are the optimal conditions for deprotecting the Boc group in aqueous media?" are frequently debated in academic forums. The compound's stability under mild acidic conditions offers advantages over traditional reagents, reducing waste and energy consumption.

In the context of drug discovery, 3-Pyridinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-β-hydroxy- has been explored as a scaffold for kinase inhibitors and GPCR modulators. Its pyridine moiety can engage in key hydrogen bonding interactions with biological targets, while the hydroxy group provides a site for further derivatization. This dual functionality addresses the pharmaceutical industry's need for multifunctional intermediates that streamline lead optimization.

The compound's physicochemical properties, including its logP value and aqueous solubility, are frequently analyzed in ADMET studies. These parameters are crucial for predicting bioavailability and blood-brain barrier penetration, especially in CNS drug development. Recent computational modeling efforts have focused on predicting its metabolic stability, a common concern when designing orally active compounds.

From a commercial standpoint, CAS 1822550-55-9 is available through specialized chemical suppliers catering to the pharmaceutical and biotechnology sectors. Its pricing and availability often depend on the scale of production, with custom synthesis options becoming increasingly popular for research institutions. The compound's handling typically requires standard laboratory precautions, though it is not classified as hazardous under most regulatory frameworks.

Looking ahead, the applications of 3-Pyridinepropanoic acid derivatives may expand into material science, particularly in the design of functional polymers and self-assembling systems. The compound's ability to participate in dynamic covalent chemistry opens doors for creating stimuli-responsive materials, a rapidly growing field intersecting chemistry and nanotechnology. As research continues, this molecule will likely remain at the forefront of molecular design innovations.